Cas no 1018591-74-6 (4-(4-Fluoro-1H-indol-3-yl)butan-2-one)

4-(4-Fluoro-1H-indol-3-yl)butan-2-one structure
1018591-74-6 structure
Product Name:4-(4-Fluoro-1H-indol-3-yl)butan-2-one
CAS No:1018591-74-6
MF:C12H12FNO
MW:205.228186607361
CID:2431861
Update Time:2023-08-07

4-(4-Fluoro-1H-indol-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-BUTANONE,4-(4-FLUORO-1H-INDOL-3-YL)-
    • 4-(4-Fluoro-1H-indol-3-yl)butan-2-one
    • Inchi: 1S/C12H12FNO/c1-8(15)5-6-9-7-14-11-4-2-3-10(13)12(9)11/h2-4,7,14H,5-6H2,1H3
    • InChI Key: YBSRLLVZSFFESQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C(=CN2)CCC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.9

4-(4-Fluoro-1H-indol-3-yl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1018591-74-6
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$1247.0 2023-06-02
Enamine
EN300-1836906-0.1g
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Enamine
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$1366.0 2023-06-02
Enamine
EN300-1836906-0.5g
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$1426.0 2023-06-02
Enamine
EN300-1836906-1.0g
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$1485.0 2023-06-02
Enamine
EN300-1836906-2.5g
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Enamine
EN300-1836906-5.0g
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$4309.0 2023-06-02
Enamine
EN300-1836906-10.0g
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